Cas no 23214-92-8 ((8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione)

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione structure
23214-92-8 structure
Product Name:(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
CAS No:23214-92-8
MF:C27H29NO11
MW:543.52
MDL:MFCD00869292
CID:52261
PubChem ID:31703
Update Time:2024-10-30

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Chemical and Physical Properties

Names and Identifiers

    • Adriamycin
    • 10-((3-Amino-2,3,6-trideoxy-alpha-L-lyso-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
    • 14-Hydroxydaunomycin
    • (8S-cis)-10-(3-Amino-2,3,6-Trideoxy-alpha-L-Lyxo-Hexopyranosyl)Oxy-7,8,9,10-Tetrahydro-6,8,11-Trihydroxy-8-(Hydroxyacetyl)-1-Methoxy-5,12-Naphthacenedione
    • adiblastine (hydrochloride salt)
    • adriablastine (hydrochloride salt)
    • adriablatina (hydrochloride salt)
    • Adriacin
    • Adriacin (hydrochloride salt)
    • Adriamycin PFS
    • Adriamycin PFS (hydrochloride salt)
    • Adriamycin RDF
    • Adriamycin RDF (hydrochloride salt)
    • Adriblastin
    • Adriblastina
    • Adriblastina (hydrochloride salt)
    • adriblatina (hydrochloride salt)
    • Doxorubicin
    • Doxorubicin hydrochloride (hydrochloride salt)
    • Farmablastina (hydrochloride salt)
    • Hydroxydaunomycin hydrochloride (hydrochloride salt)
    • Hydroxydaunorubicin hydrochloride (hydrochloride salt)
    • Rubex
    • Rubex (hydrochloride salt)
    • (8S,10S)-10-(((2R,4S,5S,6S)-4-Amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracen
    • ADRIAMYCIN ,UP26 CP2005
    • Doxorubicin (Adriamycin, Dox,NSC 123127,14-Hydroxydaunomycin, 14-Hydroxydaunorubicine)
    • [14C]-Doxorubicin
    • [3H]-Doxorubicin
    • adriamycine
    • Doxil
    • Hydroxydaunorubicin
    • (1S,3S)-3,5,12-Trihydroxy-3-(hydroxyac
    • (1S,3S)-3,5,12-Trihydroxy-3-(hydroxyacetyl)-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
    • Hydroxydaunomycin hydrochloride
    • (8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
    • AKOS015951330
    • EINECS 245-495-6
    • (1S,3S)-3-Glycoloyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1-naphthacenyl-(3-amino-2,3,6-tridesoxy-alpha-L-lyxo-hexopyranosid)
    • CHEBI:28748
    • hydroxydaunomycin
    • NCGC00024415-35
    • EPIRUBICIN HYDROCHLORIDE IMPURITY, DOXORUBICIN- [USP IMPURITY]
    • HMS2089H06
    • NCGC00024415-40
    • (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-9-glycoloyl-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-quinone;hydrochloride
    • BRD-K92093830-003-04-3
    • Prestwick2_000438
    • Probes1_000151
    • Doxorubicine
    • NCGC00024415-42
    • DOXORUBICIN (MART.)
    • DOXORUBICIN [WHO-DD]
    • NCGC00024415-38
    • (8S,10S)-10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-8-GLYCOLOYL-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-1-METHOXY-5,12-NAPHTHACENEDIONE
    • DOXORUBICIN [INN]
    • NSC123127
    • (7S,9S)-7-[(2R,4S,5S,6S)-4-azanyl-6-methyl-5-oxidanyl-oxan-2-yl]oxy-4-methoxy-6,9,11-tris(oxidanyl)-9-(2-oxidanylethanoyl)-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
    • DAUNORUBICIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • Adriblastina (TN)
    • Doxorubicin (USAN/INN)
    • doxorrubicina
    • BP-23114
    • (8S,10S)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-glycoloyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
    • Doxorubicinum (INN-Latin)
    • 1,2,3,4,6,11-hexahydro-4beta,5,12-trihydroxy-4-(hydroxyacetyl)-10-methoxy-6, 11-Dioxonaphthacen-1beta-yl-3-amino-2,3,6-trideoxy-alpha-l-lyxohexopyranoside
    • 10-((3-Amino-2,3,6-trideoxy-D-lyxohexopyranosyl)oxy)-8-glycolcyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
    • DOXORUBICIN [MI]
    • AOJJSUZBOXZQNB-TZSSRYMLSA-N
    • Doxorubicinum
    • NCGC00024415-37
    • Q18936
    • (1S,3S)-3,5,12-trihydroxy-3-(hydroxyacetyl)-10-(methyloxy)-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
    • 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S,10S)-
    • Caelyx (liposomal doxorubicin)
    • DOXORUBICIN [USAN]
    • Prestwick1_000438
    • (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • DOXORUBICIN [MART.]
    • Adriablastin
    • 14-Hydroxydaunorubicine
    • (7S,9R)-7-[(2S,4S,5S,6S)-4-Amino-5-hydroxy-6-methyl-oxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • ThermoDox
    • (8S-cis)-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
    • BSPBio_001031
    • Epirubicin hydrochloride impurity, doxorubicin-
    • EPIRUBICIN HYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • Valrubicin impurity, doxorubicin
    • VALRUBICIN IMPURITY, DOXORUBICIN [USP IMPURITY]
    • BSPBio_000456
    • ADM
    • Doxorubicin-P4/D10 conjugate
    • Doxorubicin [USAN:INN:BAN]
    • 1392315-46-6
    • (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione;(7S,9S)-7-[(4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • 80168379AG
    • 5,12-naphthacenedione, 10-((3-Amino-2,3,6-trideoxy-alpha-l-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro- 6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione
    • Doxorubicina (INN-Spanish)
    • BRD-K92093830-003-25-8
    • BDBM32022
    • FI 106
    • Doxorubicin-hLL1 conjugate
    • (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
    • EN300-120698
    • (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Hydroxyl Daunorubicin
    • VALRUBICIN IMPURITY, DOXORUBICIN (USP IMPURITY)
    • Prestwick0_000438
    • DM2
    • GTPL7069
    • Conjugate of doxorubicin with monoclonal antibody P4/D10 against GP120
    • UNII-80168379AG
    • NSC-759155
    • MLS000028393
    • Conjugate of doxorubicin with humanized monoclonal antibody LL1 against CD74
    • C01661
    • DOXORUBICIN [HSDB]
    • Doxorubicine (INN-French)
    • (8S,10S)-10-{[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
    • LMPK13050001
    • CHEMBL53463
    • L01DB01
    • (7S,9S)-7-[(4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Prestwick3_000438
    • (8S,10S)-10-
    • 5,12-Naphthacenedione, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S-cis)-
    • (8S-cis)-10-[(3-Amino-2,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-5,12-naphthacenedione
    • cid_443939
    • D03899
    • A816625
    • DTXCID301480
    • NCGC00024415-41
    • 5,12-Naphthacenedione, 10-[(3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-, (8S,10S)-
    • Doxorubicin-hLL1
    • GR-319
    • 5,12-NAPHTHACENEDIONE, 10-((3-AMINO-2,3,6-TRIDEOXY-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-8-(HYDROXYACETYL)-1-METHOXY-, (8S-CIS)-
    • ADR
    • BDBM22984
    • Adriamycin semiquinone
    • NDC 38242-874
    • NCI-C01514
    • HSDB 3070
    • H11954
    • BPBio1_000502
    • 1,2,3,4,6,11-Hexahydro-4beta,5,12-trihydroxy-4-(hydroxyacetyl)-10-methoxy-6,11-dioxonaphthacen-1beta-yl-3-amino-2,3,6-trideoxy-alpha-L-lyxohexopyranoside
    • Doxorubicina
    • (7S,9S)-7-[[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyl-2-oxanyl]oxy]-6,9,11-trihydroxy-9-(2-hydroxy-1-oxoethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
    • Doxorubicina [INN-Spanish]
    • NS00002473
    • Doxorubicine [INN-French]
    • (1S,3S)-3-glycoloyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranoside
    • (8S,10S)-10-(((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
    • (8S,10S)-10-((2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-7,8,9,10-tetrahydrotetracene-5,12-dione
    • SPBio_002395
    • NSC-123127
    • 23214-92-8
    • HY-15142A
    • DOXORUBICIN [VANDF]
    • SMP1_000106
    • Probes2_000129
    • (8S-cis)-10-
    • Doxorubicinum [INN-Latin]
    • (8S-cis)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroacetyl)-1-methoxy-5,12-naphthacenedione
    • Doxorubicin-P4/D10
    • CCRIS 739
    • DB00997
    • SCHEMBL3243
    • Hydroxyldaunorubicin
    • DTXSID8021480
    • NCGC00024415-61
    • (8S,10S)-10
    • NSC 123127
    • BRD-K92093830-003-33-2
    • BRD-K92093830-003-31-6
    • BRD-K92093830-003-30-8
    • MDL： MFCD00869292
    • Inchi： InChI=1S/C27H29NO11/c1-10-22(31)13(28)6-17(38-10)39-15-8-27(36,16(30)9-29)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,29,31,33,35-36H,6-9,28H2,1-2H3/t10-,13-,15-,17-,22+,27-/m0/s1
    • InChI Key： AOJJSUZBOXZQNB-TZSSRYMLSA-N
    • SMILES： [H][C@@]1(O[C@H]2C[C@](O)(C(CO)=O)CC(C2=C3O)=C(O)C4=C3C(C5=C(OC)C=CC=C5C4=O)=O)O[C@@H](C)[C@@H](O)[C@@H](N)C1

Computed Properties

  • Exact Mass: 579.15100
  • Monoisotopic Mass: 543.17406074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 977
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 206Ų

Experimental Properties

  • Color/Form: Orange to red powder
  • Density: 1.3783 (rough estimate)
  • Melting Point: 205 ºC
  • Boiling Point: 810.3℃ at 760 mmHg
  • Flash Point: 443.8 °C
  • Refractive Index: 1.6400 (estimate)
  • Water Partition Coefficient: dissolution
  • PSA: 206.07000
  • LogP: 1.50360

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
AA6723-100mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 ≥97%
100mg
 ￥2480 2024-09-27
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
AA6723-25mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 ≥97%
25mg
 ￥960 2024-09-27
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
AA6723-5mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 ≥97%
5mg
 ￥270 2024-09-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A864033-25mg
Adriamycin
 23214-92-8 97%
25mg
 ￥568.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A864033-500mg
Adriamycin
 23214-92-8 97%
500mg
 ￥5,500.00 2022-09-29
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T1456-10 mg
Doxorubicin
 23214-92-8 99.4%
10mg
 ￥440.00 2022-03-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T1456-500 mg
Doxorubicin
 23214-92-8 99.4%
500MG
 ￥4584.00 2022-03-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci18230-10mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 98%
10mg
 ￥350.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci18230-25mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 98%
25mg
 ￥450.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci18230-100mg
(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione
 23214-92-8 98%
100mg
 ￥1000.00 2023-09-09

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Production Method

(8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione Related Literature

Related Categories

23214-92-8 ((8S,10S)-10-{(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yloxy}-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-5,7,8,9,10,12-hexahydrotetracene-5,12-dione) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.